5-nitro-1H-indol-1-amine

• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 5-nitroindol-1-amine
• InChI: InChI=1S/C8H7N3O2/c9-10-4-3-6-5-7(11(12)13)1-2-8(6)10/h1-5H,9H2
• InChI Key: SBZACGHWWDTLKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN2N)C=C1[N+](=O)[O-]

Description

5-nitro-1H-indol-1-amine is a useful research compound. Its molecular formula is C8H7N3O2 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

NaH (60%, 421.5 mmol) is added portion-wise to a solution of 5-nitro-1H-indole (28.1 mmol) in anhydrous DMF (80 mL) at 0° C. and the mixture is stirred at 0° C. under N2 for 10 min. HOSA (140.5 mmol) is added portion-wise for 30 minutes and the mixture is stirred at 0° C. for 2 h. The reaction is quenched with water. Additional water (250 mL) is added and the mixture is extracted with EtOAc (3×100 mL). The combined organic layer is washed with water (2×30 mL), brine (30 mL), dried (Na2SO4), filtered and concentrated. The residue is washed with heptane (2×20 mL) and recrystallized from EtOAc to afford 5-nitro-indole-1-ylamine (4.84 g, 97%) as a solid. MS: 178 (M+H); 1H NMR (300 MHz, CDCl3): δ 4.93(br, 2N—H), 6.62(d, H), 7.30(d, H), 7.52(d, H), 8.17(d, H), 8.58 (s, H).